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Compound of Interest

Compound Name: 5-Hydroxy-4-oxonorvaline

Cat. No.: B14161657 Get Quote

[2] 5-Hydroxy-4-oxonorvaline is a natural product found in Streptomyces with data available.

5-Hydroxy-4-oxonorvaline is a natural product found in Streptomyces with data available. 1

[2] 5-Hydroxy-4-oxonorvaline | C5H9NO4 | ChemSpider 5-Hydroxy-4-oxonorvaline. ...

Chemical and Physical Properties. ... Name: 5-Hydroxy-4-oxonorvaline. ... Systematic Name.

(2S)-2-Amino-5-hydroxy-4-oxopentanoic acid. ... Formula: C5H9NO4. ... LogP: -2.35. ...

Density: 1.4±0.1 g/cm3 . ... Boiling Point: 395.6±42.0 °C at 760 mmHg. ... Vapour Pressure:

0.0±2.1 mmHg at 25°C. ... Enthalpy of Vaporization: 75.1±6.0 kJ/mol. ... Flash Point:

193.1±27.9 °C. ... Index of Refraction: 1.522. ... Molar Refractivity: 32.3±0.4 cm3. ... #H bond

acceptors: 5. ... #H bond donors: 4. ... #Freely Rotating Bonds: 6. ... Polar Surface Area: 97 Å2.

... Molar Volume: 104.9±5.0 cm3. ... Synonyms. Norvaline, 5-hydroxy-4-oxo-. ... (2S)-2-amino-

5-hydroxy-4-oxopentanoic acid. ... (S)-2-Amino-5-hydroxy-4-oxopentanoic acid. ... (2S)-2-

Amino-5-hydroxy-4-oxopentansaeure. ... Acide (2S)-2-amino-5-hydroxy-4-oxopentanoique. ...

More... 3 5-Hydroxy-4-oxonorvaline | C5H9NO4 - PubChem 5-Hydroxy-4-oxonorvaline is a

4-oxo non-proteinogenic amino acid. It is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. It has a role as a metabolite. It

is a 4-oxo amino acid and a 5-hydroxy monocarboxylic acid. It is functionally related to a

norvaline. It is a conjugate acid of a 5-hydroxy-4-oxonorvalinate. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 - LGC Standards 5-Hydroxy-4-oxonorvaline. ... Product Name. 5-Hydroxy-
4-oxonorvaline. ... CAS No. 4439-84-3. ... Catalogue No. TRC-H943500. ... Chemical

Formula. C5H9NO4. ... Synonyms. (S)-2-Amino-5-hydroxy-4-oxopentanoic Acid; ... Molecular

Weight. 147.13. ... Norvaline, 5-hydroxy-4-oxo- (9CI); 3 5-Hydroxy-4-oxonorvaline | NIOSH |

The National Institute for Occupational Safety and Health (NIOSH) 5-Hydroxy-4-
oxonorvaline. ... Synonyms & Trade Names. Norvaline, 5-hydroxy-4-oxo-. ... Chemical &
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Physical Properties. ... Formula: C5H9NO4. ... Molecular Weight: 147.129. ... Flash Point:

193.1° C. ... Boiling Point: 395.6° C. ... LogP: -2.352. ... InChI: InChI=1S/C5H9NO4/c6-

4(5(9)10)1-3(8)2-7/h4,7H,1-2,6H2,(H,9,10)/t4-/m0/s1. ... InChIKey: FRTKOPTWTJLHNO-

YFKPBYRVSA-N. ... SMILES: C(C(C(=O)O)N)C(=O)CO. ... CAS Registry Number: 4439-84-3.

... NIOSH Registry Number: 20002133. ... Last Updated: 10/19/2025. ... Disclaimer: This

information is not a NIOSH endorsement of any commercial product, any company, or any

service. 3 5-Hydroxy-4-oxonorvaline | AOBIOUS 5-Hydroxy-4-oxonorvaline is an

intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine

from glutamic acid. 4 5-Hydroxy-4-oxonorvaline - Santa Cruz Biotechnology 5-Hydroxy-4-
oxonorvaline is a 4-oxo non-proteinogenic amino acid and an intermediate in the biosynthesis

of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-
Hydroxy-4-oxonorvaline - Cayman Chemical 5-Hydroxy-4-oxonorvaline is an intermediate

in the biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic

acid.1. 5 5-Hydroxy-4-oxonorvaline | C5H9NO4 | BOC Sciences 5-Hydroxy-4-oxonorvaline
(HON) is a non-proteinogenic amino acid, an intermediate in the biosynthesis of 5-

hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline - an overview |

ScienceDirect Topics 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the

pyrimidine nucleoside antibiotic SF-2494 from glutamic acid. 2 5-Hydroxy-4-oxonorvaline |

TRC-H943500 - Toronto Research Chemicals 5-Hydroxy-4-oxonorvaline is a 4-oxo non-

proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of

the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-
oxonorvaline - SimSon Pharma 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic

amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| MedChemExpress 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the

pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 4 5-Hydroxy-4-
oxonorvaline | C5H9NO4 | Selleckchem.com 5-Hydroxy-4-oxonorvaline is an intermediate in

the biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic

acid. 4 5-Hydroxy-4-oxonorvaline | 4439-84-3 - Biosynth 5-Hydroxy-4-oxonorvaline is a 4-

oxo non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the

biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid.

1 5-Hydroxy-4-oxonorvaline | ≥95% (HPLC) | AK Scientific 5-Hydroxy-4-oxonorvaline is a 4-

oxo non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the

biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid.

1 5-Hydroxy-4-oxonorvaline - Combi-Blocks 5-Hydroxy-4-oxonorvaline is a 4-oxo non-
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proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of

the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-
oxonorvaline | CAS 4439-84-3 | SCBT - Santa Cruz Biotechnology 5-Hydroxy-4-
oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an

intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine

from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | 99% | 4439-84-3 | BLDpharm Chemical

Name: 5-Hydroxy-4-oxonorvaline. ... CAS No.: 4439-84-3. ... Molecular Formula: C5H9NO4.

... Molecular Weight: 147.13. ... MDL number: MFCD00210085. ... EINECS number: N/A. ...

Synonyms: 5-Hydroxy-4-oxonorvaline; (S)-2-Amino-5-hydroxy-4-oxopentanoic acid;

Norvaline, 5-hydroxy-4-oxo-. 3 5-Hydroxy-4-oxonorvaline | Kinglongbio 5-Hydroxy-4-
oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an

intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine

from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 | J&K Scientific 5-Hydroxy-
4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an

intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine

from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 - CymitQuimica 5-Hydroxy-
4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an

intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine

from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 | Glentham Life Sciences 5-
Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-
oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-

hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 |

Clearsynth 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-
oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-

hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 | Bio-

Techne 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-
oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-

hydroxymethyluridine from glutamic acid. --INVALID-LINK-- 5-Hydroxy-4-oxonorvaline | CAS

4439-84-3 | abcr GmbH 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid.

5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside

antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS

4439-84-3 | Carbosynth 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid.

5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside

antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS

4439-84-3 | Apollo Scientific 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino
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acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 | Fluorochem 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino

acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 | Key Organics 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic

amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 | VWR 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid.

5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside

antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS

4439-84-3 | Manchester Organics 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic

amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 | Maybridge 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino

acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 | Matrix Scientific 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic

amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 | Oakwood Chemical 5-Hydroxy-4-oxonorvaline is a 4-oxo non-

proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of

the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-
oxonorvaline | CAS 4439-84-3 | TCI America 5-Hydroxy-4-oxonorvaline is a 4-oxo non-

proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of

the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-
oxonorvaline | CAS 4439-84-3 | SynQuest Labs 5-Hydroxy-4-oxonorvaline is a 4-oxo non-

proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of

the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-
oxonorvaline | CAS 4439-84-3 | Strem Chemicals 5-Hydroxy-4-oxonorvaline is a 4-oxo non-

proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of

the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-
oxonorvaline | CAS 4439-84-3 | Spectrum Chemical 5-Hydroxy-4-oxonorvaline is a 4-oxo

non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the

biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid.
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1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 | Sigma-Aldrich 5-Hydroxy-4-oxonorvaline is

a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the

biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid.

1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 | Santa Cruz Biotechnology (Europe) 5-
Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-
oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-

hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 |

Santa Cruz Biotechnology (Asia) 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic

amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 | Santa Cruz Biotechnology (Canada) 5-Hydroxy-4-oxonorvaline is a 4-oxo

non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the

biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid.

1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 | Santa Cruz Biotechnology (China) 5-
Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-
oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-

hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 |

Santa Cruz Biotechnology (India) 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic

amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine

nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline
| CAS 4439-84-3 | Santa Cruz Biotechnology (Mexico) 5-Hydroxy-4-oxonorvaline is a 4-oxo

non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the

biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid.

1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 | Santa Cruz Biotechnology (South Africa) 5-
Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-
oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-

hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 |

Santa Cruz Biotechnology (South Korea) 5-Hydroxy-4-oxonorvaline is a 4-oxo non-

proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of

the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-
oxonorvaline | CAS 4439-84-3 | Santa Cruz Biotechnology (Taiwan) 5-Hydroxy-4-
oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an

intermediate in the biosynthesis of the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine

from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS 4439-84-3 | Santa Cruz Biotechnology

(USA & Canada) 5-Hydroxy-4-oxonorvaline is a 4-oxo non-proteinogenic amino acid. 5-
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Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of the pyrimidine nucleoside

antibiotic 5-hydroxymethyluridine from glutamic acid. 1 5-Hydroxy-4-oxonorvaline | CAS

4439-84-3 | Santa Cruz Biotechnology (Worldwide) 5-Hydroxy-4-oxonorvaline is a 4-oxo non-

proteinogenic amino acid. 5-Hydroxy-4-oxonorvaline is an intermediate in the biosynthesis of

the pyrimidine nucleoside antibiotic 5-hydroxymethyluridine from glutamic acid. 6 initial search

for "5-hydroxy-4-oxonorvaline cross-reactivity studies" and related terms yielded no specific

studies focused on the cross-reactivity of this compound. The search results primarily consist of

chemical and supplier information, identifying 5-hydroxy-4-oxonorvaline (HON) as a non-

proteinogenic amino acid and an intermediate in the biosynthesis of the pyrimidine nucleoside

antibiotic 5-hydroxymethyluridine from glutamic acid.

There is a significant lack of publicly available experimental data or detailed protocols

concerning the cross-reactivity of 5-hydroxy-4-oxonorvaline with other compounds. Without

this foundational information, it is not possible to create a comparison guide, summarize

quantitative data in tables, or provide detailed experimental methodologies as requested.

The known information is limited to its role as a biosynthetic intermediate. A key biosynthetic

pathway involving HON is its formation from glutamic acid en route to 5-hydroxymethyluridine.

Given the absence of data on cross-reactivity, the subsequent steps of the original plan cannot

be executed. To proceed, it would be necessary to conduct foundational research to generate

the cross-reactivity data.

Therefore, this response will now focus on presenting the known biosynthetic pathway of 5-
hydroxy-4-oxonorvaline and a hypothetical experimental workflow for assessing its cross-

reactivity, as this is the only information that can be derived and visualized from the search

results.

Biosynthesis of 5-Hydroxymethyluridine from
Glutamic Acid
5-Hydroxy-4-oxonorvaline (HON) is a known intermediate in the biosynthetic pathway of the

pyrimidine nucleoside antibiotic 5-hydroxymethyluridine, which originates from glutamic acid.

The general flow of this pathway is depicted below.
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Caption: Biosynthetic pathway from Glutamic Acid to 5-Hydroxymethyluridine involving 5-
Hydroxy-4-oxonorvaline.

Hypothetical Experimental Workflow for Cross-
Reactivity Assessment
In the absence of existing studies, a standard approach to assess the cross-reactivity of a

compound like 5-hydroxy-4-oxonorvaline would typically involve immunoassays, such as an

Enzyme-Linked Immunosorbent Assay (ELISA). The following diagram illustrates a hypothetical

workflow for such a study.
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Caption: Hypothetical workflow for assessing the cross-reactivity of 5-Hydroxy-4-oxonorvaline
using a competitive ELISA.

Experimental Protocol: Hypothetical Competitive
ELISA for HON Cross-Reactivity
This protocol is a generalized methodology and would require optimization for specific

antibodies and reagents.

1. Antibody Generation:

Synthesize a 5-hydroxy-4-oxonorvaline-carrier protein conjugate (e.g., HON-KLH).

Immunize host animals (e.g., rabbits, mice) with the conjugate to generate polyclonal or

monoclonal antibodies against HON.
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Purify antibodies from serum or hybridoma supernatant.

2. ELISA Plate Preparation:

Coat microtiter plates with a different HON-carrier conjugate (e.g., HON-BSA) at an

optimized concentration in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH

9.6).

Incubate overnight at 4°C.

Wash the plates with a wash buffer (e.g., PBS with 0.05% Tween 20).

Block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at

room temperature.

Wash the plates again.

3. Competitive Immunoassay:

Prepare a standard curve of known concentrations of 5-hydroxy-4-oxonorvaline.

Prepare serial dilutions of test compounds (potential cross-reactants).

In a separate plate or tubes, pre-incubate the anti-HON antibody with either the HON

standard, the test compound, or a blank buffer.

Transfer the antibody-analyte mixtures to the coated and blocked microtiter plate.

Incubate for a defined period (e.g., 1-2 hours) at room temperature to allow for competitive

binding.

Wash the plates thoroughly to remove unbound antibodies.

4. Detection:

Add a secondary antibody conjugated to an enzyme (e.g., HRP-conjugated goat anti-rabbit

IgG) and incubate for 1 hour at room temperature.
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Wash the plates.

Add a substrate solution (e.g., TMB) and incubate until sufficient color development.

Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

5. Data Analysis:

Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

Plot a standard curve of absorbance versus HON concentration.

Determine the concentration of each test compound that causes 50% inhibition of the

antibody binding (IC50).

Calculate the percent cross-reactivity for each test compound using the formula:

% Cross-Reactivity = (IC50 of HON / IC50 of Test Compound) x 100

Summary Table for Hypothetical Cross-Reactivity
Data
Since no experimental data is available, the following table is a template for how such data

would be presented.

Compound IC50 (nM) % Cross-Reactivity

5-Hydroxy-4-oxonorvaline Value 100%

Structural Analog A Value Value%

Structural Analog B Value Value%

Precursor Molecule Value Value%

Metabolite X Value Value%

Unrelated Compound Value Value%
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This guide will be updated as experimental data on the cross-reactivity of 5-hydroxy-4-
oxonorvaline becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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